Cas no 399-06-4 (4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione)

4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione is a fluorinated β-diketone derivative featuring a pyridinyl substituent, which enhances its utility as a versatile building block in organic synthesis. The trifluoromethyl group confers electron-withdrawing properties, improving reactivity in coordination chemistry and metal-chelating applications. Its rigid pyridine moiety facilitates the formation of stable complexes with transition metals, making it valuable for catalytic and material science research. The compound’s high purity and well-defined structure ensure reproducibility in synthetic pathways. Its thermal and chemical stability further supports its use in demanding reactions, such as cross-coupling or heterocycle formation. This compound is particularly suited for advanced pharmaceutical and agrochemical intermediates.

4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione structure

399-06-4 structure

Product Name:4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione

CAS No:399-06-4

MF:C₉H₆F₃NO₂

MW:217.144652843475

MDL:MFCD01566518

CID:37226

PubChem ID:238298

Update Time:2025-05-20

4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

- 4,4,4-Trifluoro-1-(pyridine-4-yl)butane-1,3-dione
- 4,4,4-trifluoro-1-pyridin-4-ylbutane-1,3-dione
- 1,3-Butanedione,4,4,4-trifluoro-1-(4-pyridyl)
- 1-pyridin-4-yl-4,4,4-trifluoro-butane-1,3-dione
- 4,4
- 4,4,4-Trifluor-1-[4]pyridyl-butan-1,3-dion
- 4,4,4-trifluoro-1-(4-pyridyl)-1,3-butanedione
- 4,4,4-trifluoro-1-(pyridin-4-yl)-1,3-butanedione
- 4,4,4-Trifluoro-1-(pyridine-4-yl)-1,3-butanedione
- 4,4,4-trifluoro-1-[4]pyridyl-butane-1,3-dione
- 4-nicotinyltrifluoroacetone
- 4-trifluoroacetoacetylpyridine
- 1,3-Butanedione,4,4,4-trifluoro-1-(4-pyridyl)- (7CI,8CI)
- NSC 42618
- NSC42618
- EN300-01274
- CS-0218536
- MFCD01566518
- 4,4,4-trifluoro-1-(4-pyridyl)butane-1,3-dione
- A824801
- AKOS000122299
- 399-06-4
- DTXSID40285677
- 4,4,4-Trifluoro-1-(4-pyridinyl)-1,3-butanedione #
- Z119988672
- 4,4,4-trifluoro-1-(4-pyridyl)butane-1,3-dione;4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione
- 4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione
- 1,3-Butanedione, 4,4,4-trifluoro-1-(4-pyridyl)-
- SCHEMBL1924749
- (2E)-4,4,4-Trifluoro-3-hydroxy-1-(4-pyridinyl)-2-buten-1-one, AldrichCPR
- FS-5174
- NSC-42618
- 1,3-Butanedione, 4,4,4-trifluoro-1-(4-pyridinyl)
- 4,4,4-trifluoro-1-pyridin-4-ylbutane-1,3-dione;4,4,4-Trifluoro-1-pyridin-4-yl-butane-1,3-dione;4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione;4,4,4-Trifluoro-1-(pyridine-4-yl)-1,3-butanedione
- G86833
- DTXCID60236828
- STL556452
- BBL102648
- MDL： MFCD01566518
- Inchi： 1S/C9H6F3NO2/c10-9(11,12)8(15)5-7(14)6-1-3-13-4-2-6/h1-4H,5H2
- InChI Key： VVFWWIMDNOGGLM-UHFFFAOYSA-N
- SMILES： FC(C(CC(C1C=CN=CC=1)=O)=O)(F)F

Computed Properties

Exact Mass: 217.03500
Monoisotopic Mass: 217.035
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 257
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: 1.5
Topological Polar Surface Area: 47A^2

Experimental Properties

Density: 1.351
Melting Point: 213-214°C
Boiling Point: 269.5°Cat760mmHg
Flash Point: 116.8°C
Refractive Index: 1.501
PSA: 47.03000
LogP: 1.78580

4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	033155-1g	4,4,4-Trifluoro-1-(pyridine-4-yl)-1,3-butanedione	399-06-4	95%	1g	￡35.00	2022-02-28
Fluorochem	033155-5g	4,4,4-Trifluoro-1-(pyridine-4-yl)-1,3-butanedione	399-06-4	95%	5g	￡110.00	2022-02-28
Chemenu	CM171315-25g	4,4,4-Trifluoro-1-(pyridine-4-yl)butane-1,3-dione	399-06-4	95%+	25g	$531	2021-08-05
Matrix Scientific	128459-1g	4,4,4-Trifluoro-1-(pyridine-4-yl)butane-1,3-dione, 97%	399-06-4	97%	1g	$366.00	2023-09-07
TRC	T791058-25mg	4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione	399-06-4		25mg	$ 50.00	2022-06-02
TRC	T791058-50mg	4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione	399-06-4		50mg	$ 65.00	2022-06-02
TRC	T791058-250mg	4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione	399-06-4		250mg	$ 95.00	2022-06-02
Apollo Scientific	PC520516-1g	4,4,4-Trifluoro-1-(4-pyridyl)butane-1,3-dione	399-06-4	95%	1g	£80.00	2023-09-01
Apollo Scientific	PC520516-5g	4,4,4-Trifluoro-1-(4-pyridyl)butane-1,3-dione	399-06-4	95%	5g	£216.00	2023-09-01
abcr	AB546645-1 g	4,4,4-Trifluoro-1-(4-pyridyl)butane-1,3-dione, 95%; .	399-06-4	95%	1g	€133.30	2023-04-13

4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione Suppliers

Amadis Chemical Company Limited

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(CAS:399-06-4)4,4,4-Trifluoro-1-(pyridin-4-yl)butane-1,3-dione

Order Number:A824801

Stock Status:in Stock

Quantity:5g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 05:20

Price ($):238.0

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